Cas no 2418677-19-5 (5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate)

• Product Name: 5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate
• CAS No: 2418677-19-5
• MF: C₁₂H₁₅FN₂O₄S₂
• MW: 334.386904001236
• CID: 5359498
• PubChem ID: 165770861
• Update Time: 2025-05-20

5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262515287
• 5-(2,3-dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate
• 5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H15FN2O4S2/c1-8-9(2)20-4-3-15(8)12(16)10-5-11(7-14-6-10)19-21(13,17)18/h5-9H,3-4H2,1-2H3
• InChI Key： FLIDXVRHEXPWLA-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=NC=C(C=2)OS(=O)(=O)F)=O)C(C)C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 482
• XLogP3: 1.7
• Topological Polar Surface Area: 110

Additional information on 5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate

Introduction to 5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate (CAS No. 2418677-19-5)

5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2418677-19-5, represents a novel class of molecules that exhibit promising biological activities. Its molecular structure incorporates a pyridine core, a morpholine moiety, and a sulfurofluoridate functional group, which collectively contribute to its distinctive chemical behavior and potential applications in drug discovery and development.

The pyridine ring in this compound is a well-known pharmacophore that is frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 2,3-dimethylthiomorpholine-4-carbonyl group further enhances the compound's complexity and may contribute to its binding affinity and selectivity. This moiety is particularly interesting because it combines the flexibility of the morpholine ring with the electron-withdrawing properties of the carbonyl group, which can influence the overall reactivity and solubility of the molecule.

The sulfurofluoridate functional group is a relatively rare but highly intriguing feature in medicinal chemistry. This group consists of a sulfur atom double-bonded to an oxygen atom and single-bonded to a fluorine atom, forming a sulfoxyl fluoride derivative. The introduction of such a group into a molecule can lead to unique electronic properties and may enhance metabolic stability or alter binding interactions with biological targets. Recent studies have shown that sulfoxyl fluorides can act as potent electrophiles, making them valuable tools in the development of novel catalytic systems and synthetic methodologies.

In recent years, there has been growing interest in exploring the therapeutic potential of 5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate in various disease models. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The morpholine ring, in particular, has been identified as a key structural element that can modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions. Additionally, the pyridine moiety may contribute to binding affinity by forming coordination bonds with metal ions or participating in π-stacking interactions with biological targets.

The sulfurofluoridate group adds another layer of complexity to this molecule, potentially enhancing its bioavailability and pharmacokinetic properties. Sulfoxyl fluorides are known for their ability to stabilize reactive intermediates and improve metabolic stability, which can be crucial for drug candidates that require prolonged circulation or exposure to enzymatic degradation. Furthermore, the fluorine atom can participate in weak non-covalent interactions such as halogen bonding, which may further refine the binding interactions between the compound and its target proteins.

One of the most exciting aspects of 5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate is its potential for structural diversification. By modifying different parts of its molecular framework, researchers can generate libraries of derivatives with tailored biological activities. For instance, replacing the pyridine ring with other heterocyclic systems or altering the substitution pattern on the morpholine ring could lead to compounds with enhanced potency or selectivity. Such modifications are often guided by computational modeling studies that predict how changes in structure will affect binding affinity and pharmacokinetic properties.

The synthesis of this compound presents unique challenges due to its complex architecture and sensitive functional groups. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the pyridine and morpholine moieties. Additionally, modern fluorination methods allow for the introduction of the sulfurofluoridate group under mild conditions while maintaining high selectivity.

In conclusion,5-(2,3-Dimethylthiomorpholine-4-carbonyl)pyridin-3-yl sulfurofluoridate represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophores—namely the pyridine ring,2,3-dimethylthiomorpholine-4-carbonyl group,and sulfurofluoridate—makes it a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound,it is likely that it will play an important role in shaping future therapeutic strategies.